Cas no 1804496-05-6 (2-Chloro-5-(difluoromethyl)-4-iodo-3-nitropyridine)

• Product Name: 2-Chloro-5-(difluoromethyl)-4-iodo-3-nitropyridine
• CAS No: 1804496-05-6
• MF: C₆H₂ClF₂IN₂O₂
• MW: 334.446559429169
• CID: 4870212
• Update Time: 2025-06-10

2-Chloro-5-(difluoromethyl)-4-iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-4-iodo-3-nitropyridine

• Inchi： 1S/C6H2ClF2IN2O2/c7-5-4(12(13)14)3(10)2(1-11-5)6(8)9/h1,6H
• InChI Key： WZLFCPPTGPVVQU-UHFFFAOYSA-N
• SMILES： IC1C(=C(N=CC=1C(F)F)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 2-Chloro-5-(difluoromethyl)-4-iodo-3-nitropyridine

Introduction to 2-Chloro-5-(difluoromethyl)-4-iodo-3-nitropyridine (CAS No. 1804496-05-6)

2-Chloro-5-(difluoromethyl)-4-iodo-3-nitropyridine, identified by its Chemical Abstracts Service Number (CAS No.) 1804496-05-6, is a highly versatile and structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, which serves as a foundational scaffold for numerous biologically active molecules. The presence of multiple substituents, including chloro, difluoromethyl, iodo, and nitro groups, imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The structural arrangement of these substituents on the pyridine ring contributes to the compound's reactivity and potential applications. The chloro group at the 2-position enhances electrophilic aromatic substitution reactions, while the iodo substituent at the 4-position facilitates cross-coupling reactions such as Suzuki or Stille couplings. The difluoromethyl group at the 5-position introduces fluorine atoms, which are known to improve metabolic stability and binding affinity in drug candidates. Finally, the nitro group at the 3-position can be reduced to an amine, providing a versatile handle for further functionalization.

In recent years, the demand for novel heterocyclic compounds with tailored properties has driven extensive research into derivatives of pyridine. The specific combination of substituents in 2-Chloro-5-(difluoromethyl)-4-iodo-3-nitropyridine makes it particularly interesting for medicinal chemists seeking to develop new therapeutic agents. For instance, pyridine derivatives have been extensively explored as kinase inhibitors, GPCR ligands, and antiviral compounds. The electron-withdrawing nature of the nitro and chloro groups, coupled with the electron-donating effect of the fluorine atoms, can fine-tune the compound's interaction with biological targets.

One of the most compelling aspects of this compound is its utility in constructing more complex molecules through palladium-catalyzed cross-coupling reactions. The iodo and chloro groups serve as excellent partners for Suzuki-Miyaura (for aryl halides) and Negishi (for organozinc reagents) couplings, respectively. These reactions are fundamental in drug discovery pipelines, allowing chemists to rapidly assemble intricate molecular architectures. Furthermore, the presence of a nitro group provides an opportunity for selective reduction to an amine or further derivatization into other nitrogen-containing heterocycles such as tetrazoles or triazoles.

Recent advancements in synthetic methodologies have highlighted the importance of functionalized pyridines in medicinal chemistry. For example, transition-metal-catalyzed C-H activation has emerged as a powerful tool for introducing new substituents into pyridine rings without relying on pre-functionalized precursors. This approach has enabled the rapid construction of libraries of novel pyridine derivatives like 2-Chloro-5-(difluoromethyl)-4-iodo-3-nitropyridine, which can be screened for biological activity. Such innovations underscore the compound's potential as a building block in drug discovery efforts.

The agrochemical industry has also recognized the value of nitro-substituted pyridines due to their role in developing pesticides and herbicides. The structural features of this compound make it a promising candidate for designing molecules that interact with biological targets in plants or pests. For instance, nitropyridines have been shown to exhibit herbicidal activity by inhibiting key enzymes involved in plant growth regulation. The combination of halogenated substituents enhances their bioavailability and stability under environmental conditions.

From a computational chemistry perspective, understanding the electronic properties of 2-Chloro-5-(difluoromethyl)-4-iodo-3-nitropyridine is crucial for rational drug design. Density Functional Theory (DFT) calculations have been employed to study how different substituents influence the molecule's HOMO-LUMO gap and charge distribution. These insights help predict binding affinities and optimize lead compounds for further development. Additionally, molecular dynamics simulations have been used to explore conformational changes that may occur upon binding to biological targets.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation reactions at specific positions on the ring followed by nitration or fluorination protocols. Advanced synthetic techniques such as flow chemistry have been explored to improve scalability and purity while reducing reaction times.

In conclusion,2-Chloro-5-(difluoromethyl)-4-iodo-3-nitropyridine (CAS No. 1804496-05-6) represents a fascinating example of how structural complexity can be leveraged to develop compounds with diverse applications in pharmaceuticals and agrochemicals. Its unique combination of functional groups makes it an invaluable intermediate for synthetic chemists working on next-generation therapeutics or crop protection agents.